3-amino-5-ethyl-6-hydroxymethyl-2(1H)-pyridinone

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 3-amino-5-ethyl-6-(hydroxymethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C8H12N2O2/c1-2-5-3-6(9)8(12)10-7(5)4-11/h3,11H,2,4,9H2,1H3,(H,10,12)
• InChI Key: SZHKHOCJFGFDRE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(NC(=O)C(=C1)N)CO

Description

3-amino-5-ethyl-6-hydroxymethyl-2(1H)-pyridinone is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3-nitro-5-ethyl-6-benzyloxymethylpyridin-2(1H)-one (576 mg, 2.0 mmol) in tetrahydrofuran (15 mL) and methanol (15 mL) containing 10% palladium/charcoal (130 mg) was hydrogenated at an atmospheric pressure of hydrogen, monitoring the progress by tlc. Additional catalyst was added in 100 mg portions after day 2 and day 3. After 3-4 days, the catalyst was filtered and the solvents evaporated. The catalyst was vigorously washed with methanol/chloroform and combined solvents evaporated. The residue was triturated with methylene chloride and product collected by filtration to give 136 mg of 90% pure product. This material was used as is.

Synthesis routes and methods II

Procedure details

A solution of 3-nitro-5-ethyl-6-benzyloxymethyl-2(1H)-pyridinone (576 mg, 2.0 mmol) in tetrahydrofuran (15 mL) and methanol (15 mL) containing 10% palladium/charcoal (130 mg) was hydrogenated at atomspheric pressure, monitoring the progress by thin layer chromatography (tlc). Additional catalyst was added in 100 mg portions after day 2 and day 3. After 3-4 days, the catalyst was filtered and the solvents evaporated. The catalyst was vigorously washed with methanol/chloroform and combined solvents evaporated. The residue was triturated with methylene chloride and productcollected by filtration to give 136 mg of 90% pure product. This material was used without further purfification.